Cas no 53462-16-1 (1,4-Butanediamine, N'-(7-chloro-4-quinolinyl)-N,N-diethyl-, phosphate)

• Product Name: 1,4-Butanediamine, N'-(7-chloro-4-quinolinyl)-N,N-diethyl-, phosphate
• CAS No: 53462-16-1
• MF: C₁₇H₂₇ClN₃O₄P
• MW: 403.840744256973
• CID: 357192
• PubChem ID: 54601191
• Update Time: 2025-04-19

1,4-Butanediamine, N'-(7-chloro-4-quinolinyl)-N,N-diethyl-, phosphate Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine, N'-(7-chloro-4-quinolinyl)-N,N-diethyl-, phosphate
• N-(7-chloroquinolin-4-yl)-N',N'-diethylbutane-1,4-diamine,phosphoric acid
• NSC-10033
• Phosphoric acid--N~4~-(7-chloroquinolin-4-yl)-N~1~,N~1~-diethylbutane-1,4-diamine (1/1)
• DTXSID00713087
• NSC10033
• 53462-16-1

• Inchi： 1S/C17H24ClN3.H3O4P/c1-3-21(4-2)12-6-5-10-19-16-9-11-20-17-13-14(18)7-8-15(16)17;1-5(2,3)4/h7-9,11,13H,3-6,10,12H2,1-2H3,(H,19,20);(H3,1,2,3,4)
• InChI Key： ZXWMRRIBAWHKKX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2NCCCCN(CC)CC.P(=O)(O)(O)O

Computed Properties

• Exact Mass: 403.14301
• Monoisotopic Mass: 403.1427710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 333
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 105.92